Cas no 141492-50-4 (6-Isothiocyanato-2,3-dihydro-1,4-benzodioxine)

• Product Name: 6-Isothiocyanato-2,3-dihydro-1,4-benzodioxine
• CAS No: 141492-50-4
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• MDL: MFCD00175465
• CID: 134304
• PubChem ID: 2776173
• Update Time: 2025-04-19

6-Isothiocyanato-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin,2,3-dihydro-6-isothiocyanato-
• 2,3-Dihydro-1,4-benzodioxin-6-yl isothiocyanate
• 6-isothiocyanato-2,3-dihydro-1,4-benzodioxine
• 6-isothiocyanato-2,3-dihydrobenzo[b][1,4]dioxine
• 1,4-Benzodioxin,2,3-dihydro-6-isothiocyanato
• 1,4-benzodioxin-6-yl isothiocyanate
• 2,3-DIAMINO-5-BROMO-6-PICOLINE
• 2,3-dihydro-6-isothiocyanato-1,4-benzodioxin
• 2,3-dihydro-6-isothiocyanato-benzo[b][1,4]dioxine
• 3,4-ethylenedioxyphenylisothiocyanate
• 6-isocyanato-2,3-dihydrobenzo[1,4]dioxine
• 6-isothiocyanato-2,3-dihydrobenzo[1,4]dioxine
• 6-isothiocyanato-2,3-dihydro-benzo[1,4]dioxine
• A807766
• W-205556
• 141492-50-4
• EN300-24020
• AKOS000212089
• MFCD00175465
• Z168812572
• STR04695
• 2,4-Dimethoxy-6-nitrotoluene
• BB 0255059
• 2,3-Dihydro-1,4-benzodioxin-6-yl-isothiocyanate
• SCHEMBL276124
• KALNNFRLHRAJNK-UHFFFAOYSA-N
• FT-0609629
• DTXSID80379867
• 6-isothiocyanato-2,3-dihydro-1,4-benzodioxin
• 1,4-Benzodioxin, 2,3-dihydro-6-isothiocyanato-
• HMS1759O07
• D88020
• SY064545
• DB-042567
• ALBB-003091
• BBL017959
• STK502589
• 6-Isothiocyanato-2,3-dihydro-1,4-benzodioxine

• MDL： MFCD00175465
• Inchi： 1S/C9H7NO2S/c13-6-10-7-1-2-8-9(5-7)12-4-3-11-8/h1-2,5H,3-4H2
• InChI Key： KALNNFRLHRAJNK-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC2=C(C=1)OCCO2

Computed Properties

• Exact Mass: 193.02000
• Monoisotopic Mass: 193.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 62.9A^2

Experimental Properties

• Density: 1.31
• Melting Point: 62-64°C
• Boiling Point: 329.2°Cat760mmHg
• Flash Point: 152.9°C
• Refractive Index: 1.627
• PSA: 62.91000
• LogP: 2.19210

6-Isothiocyanato-2,3-dihydro-1,4-benzodioxine Security Information

• Hazardous Material transportation number：UN 2923
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S26;S36/37/39
• HazardClass：IRRITANT